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Compound of Interest

Compound Name: Met-Leu-Phe acetate salt

Cat. No.: B12059192

Get Quote

Executive Summary & Compound Profile
Compound Identity: In the context of chemotaxis and immunology, "Met-Leu-Phe" almost

universally refers to N-Formyl-Met-Leu-Phe (fMLP).[1][2][3] The "acetate salt" designation

indicates the counterion present from the purification process.

Chemical Name: N-Formyl-L-methionyl-L-leucyl-L-phenylalanine acetate salt

Key Vulnerabilities: Methionine oxidation (sulfoxide formation), hydrophobic aggregation, and

hygroscopic hydrolysis.

Critical Handling Rule: Never attempt to dissolve the solid directly in aqueous buffers

(PBS/Media) for stock solutions.

Storage & Handling (The "Before" Phase)
The acetate salt form is hygroscopic, meaning it actively pulls moisture from the air. Moisture

facilitates hydrolysis and aggregation.

Protocol: Arrival and Long-Term Storage
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Parameter Specification Scientific Rationale

Temperature -20°C (or -80°C)
Slows kinetic degradation

rates.

Atmosphere Desiccated

Acetate salts absorb water,

leading to "sticky" peptide

cakes and hydrolysis.

Light Dark

Prevents photo-oxidation of

the Methionine thioether

group.

Container Glass (preferred)

Hydrophobic peptides

(Phe/Leu rich) can adsorb to

polypropylene (plastic)

surfaces, altering effective

concentration.

Step-by-Step Handling:

Equilibration: Upon removing the vial from the freezer, allow it to warm to room temperature

for 30–60 minutes inside a desiccator before opening the cap.

Why? Opening a cold vial in humid air causes immediate condensation on the peptide,

initiating hydrolysis.

Aliquot Strategy: Avoid repeated freeze-thaw cycles. If you buy bulk (e.g., 25 mg), weigh out

working amounts immediately into single-use aliquots.

Inert Gas: If available, overlay the remaining solid with Argon or Nitrogen gas before re-

sealing.[4]

Solubilization & Reconstitution (The "Action"
Phase)
The #1 cause of experimental failure with fMLP is improper solubilization. The peptide is highly

hydrophobic due to the Leucine and Phenylalanine residues.
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The "Organic-First" Workflow
Do not add water/PBS directly to the powder. It will form a gelatinous clump that is difficult to

recover.

Critical Checkpoint

Lyophilized Powder
(Met-Leu-Phe Acetate)

Step 1: Organic Solvent
(DMSO or DMF)

 Dissolve Completely

Master Stock Solution
(10 mM - 100 mM)

Store at -20°C

 High Concentration

Do NOT add water
until fully dissolved

in DMSO.

Step 2: Serial Dilution
(Intermediate concentrations)

 Dilute >1:1000

Working Solution
(Aqueous Buffer/Media)

< 0.1% DMSO final

 Final Assay Conc.

Click to download full resolution via product page

Figure 1: Correct reconstitution workflow preventing aggregation.

Solvent Compatibility Table
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Solvent Solubility Limit Notes

DMSO ~30 mg/mL
Recommended. Biologically

compatible at <0.1%.

DMF ~25 mg/mL
Good alternative if DMSO

interferes with assay.

Ethanol < 2 mg/mL
Poor. Not recommended for

high-conc stocks.

PBS / Water < 0.1 mg/mL
Forbidden for stocks. Use only

for final dilution.

Protocol for 10 mM Stock Solution:

Calculate mass required (MW of fMLP Acetate ≈ 437.55 g/mol + Acetate weight). Check

specific lot MW.

Add anhydrous DMSO to the vial.

Vortex vigorously until solution is crystal clear.

Aliquot into small volumes (e.g., 10–50 µL) in amber glass vials or high-quality

polypropylene.

Store aliquots at -20°C. Shelf life: 6 months.

Degradation Mechanisms (Why it fails)
Understanding the chemistry prevents errors. fMLP loses potency primarily through Methionine

Oxidation.

Biological Impact

Active fMLP
(Thioether -S-)

fMLP-Sulfoxide
(Inactive)

 Oxidation (Met residue)
Oxygen / Peroxides

 Attacks Sulfur 10-100x Loss of Potency
(Shift in EC50)
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Click to download full resolution via product page

Figure 2: The Methionine Oxidation pathway. The oxidized form binds FPR1 with significantly

lower affinity.

Troubleshooting & FAQ
Troubleshooting Guide

Symptom Probable Cause Corrective Action

Visible Precipitate

Added aqueous buffer too fast

or stock concentration too

high.

Spin down (centrifuge). If pellet

exists, re-dissolve in fresh

DMSO. Ensure stock is <50

mM before aqueous dilution.

Loss of Biological Activity Methionine Oxidation.[2][5]

Replace stock. Ensure storage

was air-tight. Use Argon

overlay next time. Avoid

freeze-thaw cycles.[6]

High Background / Cell Death DMSO Toxicity.

Ensure final DMSO

concentration in the well is <

0.1%. Run a "Vehicle Only"

control (DMSO without

peptide).

Inconsistent EC50 Adsorption to plastic.[4]

Use siliconized tubes or glass

for low-concentration dilutions

(< 1 µM). Hydrophobic

peptides stick to standard

pipette tips/tubes.

Frequently Asked Questions
Q: Can I use "Met-Leu-Phe" (unformylated) instead of "N-Formyl-Met-Leu-Phe"? A: Generally,

No. The formyl group is critical for high-affinity binding to the Formyl Peptide Receptor (FPR).

Unformylated Met-Leu-Phe is roughly 1000-fold less potent. Ensure you ordered the correct

CAS (fMLP is CAS 59880-97-6).[2]
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Q: My stock solution froze in the -20°C freezer. Is it ruined? A: No. Pure DMSO freezes at

19°C. It is normal for the stock to be solid in the freezer. Thaw completely at room temperature

and vortex before use to ensure homogeneity.

Q: Why is the acetate salt "hygroscopic"? A: Acetate counterions have a high affinity for water

molecules. If the powder clumps or looks "gummy" upon opening, it has likely absorbed

moisture, which makes weighing inaccurate and accelerates hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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